Methyl(3S,4R)-4-(p-tolyl)pyrrolidine-3-carboxylate

Specification

• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: methyl (3S,4R)-4-(4-methylphenyl)pyrrolidine-3-carboxylate
• Standard InChI: InChI=1S/C13H17NO2/c1-9-3-5-10(6-4-9)11-7-14-8-12(11)13(15)16-2/h3-6,11-12,14H,7-8H2,1-2H3/t11-,12+/m0/s1
• Standard InChI Key: FNKALRYQAVQRDR-NWDGAFQWSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)[C@@H]2CNC[C@H]2C(=O)OC
• Canonical SMILES: CC1=CC=C(C=C1)C2CNCC2C(=O)OC

Introduction

Methyl(3S,4R)-4-(p-tolyl)pyrrolidine-3-carboxylate is a chiral compound featuring a pyrrolidine ring with a p-tolyl substituent and a carboxylate functional group. Its molecular formula is C13H17NO2, and it has a molecular weight of approximately 219.28 g/mol. The compound's unique stereochemistry, specifically the (3S,4R) configuration, plays a crucial role in its reactivity and biological activity, making it a significant target in medicinal chemistry and organic synthesis.

Synthesis of Methyl(3S,4R)-4-(p-tolyl)pyrrolidine-3-carboxylate

The synthesis of this compound typically involves several key steps:

• Starting Materials: The synthesis begins with commercially available starting materials such as p-tolylamine and a suitable chiral precursor.

• Formation of Pyrrolidine Ring: The pyrrolidine ring is formed through a cyclization reaction, often involving a nucleophilic substitution or a condensation reaction.

• Esterification: The carboxylate group is introduced through an esterification reaction, where the carboxylic acid is reacted with methanol in the presence of a catalyst.

In industrial settings, large-scale reactors are used to optimize yield and purity by adjusting parameters such as temperature, pressure, and reaction time.

Chemical Reactions and Conditions

Methyl(3S,4R)-4-(p-tolyl)pyrrolidine-3-carboxylate can undergo various chemical reactions:

• Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

• Reduction: Reduction reactions can convert the ester group to an alcohol using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

• Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid (HNO3) or bromine (Br2).

Biological Activities and Applications

This compound exhibits several notable biological activities:

Biological Activity	Observed Effects	Potential Applications
Anti-inflammatory	Reduction in cytokine production	Treatment of inflammatory diseases
Analgesic	Pain relief in animal models	Pain management therapies
Anticonvulsant	Decreased seizure frequency	Neurological disorder treatments

Its interactions with biological targets, such as enzymes and receptors, are crucial for understanding its mechanism of action and potential therapeutic effects.

Comparison with Similar Compounds

Methyl(3S,4R)-4-(p-tolyl)pyrrolidine-3-carboxylate is distinct from similar compounds due to its specific stereochemistry and the presence of the p-tolyl group. For example:

• Methyl(3R,4S)-4-phenylpyrrolidine-3-carboxylate: This compound has a phenyl group instead of a p-tolyl group, which can alter its electronic properties and biological activity.

• Ethyl(3S,4R)-4-(p-tolyl)pyrrolidine-3-carboxylate: This compound features an ethyl ester instead of a methyl ester, potentially affecting its solubility and reactivity.

Research Findings and Future Directions

Research on Methyl(3S,4R)-4-(p-tolyl)pyrrolidine-3-carboxylate is ongoing, focusing on its potential therapeutic applications and its role as a building block in the synthesis of more complex molecules. Further studies are needed to fully explore its biological activities and to develop it into effective pharmaceuticals.

Given the limitations of available sources, additional research from peer-reviewed journals and reputable scientific databases would provide more comprehensive insights into this compound's properties and applications.